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Compound of Interest

Compound Name: 8-Chloroisoquinolin-5-amine

CAS No.: 934554-41-3

Cat. No.: B1424258

Get Quote

Technical Support Center: 8-Chloroisoquinolin-
5-amine
Senior Application Scientist Desk Subject: Optimization of Storage Stability and Solubilization

Protocols

Executive Summary & Compound Profile
8-Chloroisoquinolin-5-amine is a halogenated heteroaromatic amine used primarily as a

scaffold in medicinal chemistry (e.g., kinase inhibitor development).[1] Its stability is

compromised by two primary factors: oxidative sensitivity of the primary amine and photolytic

degradation typical of isoquinoline systems.
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Property Specification

CAS Number 934554-41-3

Molecular Formula C₉H₇ClN₂

Molecular Weight 178.62 g/mol

Physical State Solid (Powder/Crystals)

Storage Requirement
+2°C to +8°C (Short-term) / -20°C (Long-term);

Dark; Inert Atmosphere

Primary Hazard Irritant (H315, H319, H335)

Critical Storage Protocols (Solid State)
Q: I just received the shipment. The ice pack is melted.
Is the compound compromised?
A: Likely not, but verification is required. While 8-Chloroisoquinolin-5-amine is recommended

for storage at 2–8°C, it possesses reasonable thermal stability for short durations (transit).[1]

Action: Inspect the physical appearance. It should be a solid (often off-white to

yellow/brown).[1] If it has turned into a gummy resin or dark tar, significant degradation has

occurred.

Protocol: Immediately transfer the vial to a desiccator at room temperature for 2 hours to

remove any condensation moisture on the outer vial before opening. Then, move to long-

term storage.

Q: What is the absolute best practice for long-term
storage (>6 months)?
A: The "Golden Triad" of stability for aromatic amines is: Cold, Dry, and Dark.

Temperature: Store at -20°C. While manufacturers often list 2–8°C, deep freeze significantly

slows the kinetics of N-oxidation [1].[1]
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Atmosphere: This compound is air-sensitive.[1] The primary amine group can undergo slow

oxidation to form N-oxides or azo-dimers.[1]

Best Practice: Purge the headspace with Argon or Nitrogen after every use.

Alternative: Parafilm is insufficient.[1] Use electrical tape or a secondary containment jar

with desiccant silica beads.[1]

Light: Isoquinolines are photosensitive.[1] Keep the vial inside an aluminum foil wrap or an

opaque secondary box.

Q: Can I store it in a standard clear glass vial?
A: No. UV light can excite the isoquinoline ring, leading to radical formation and degradation. If

the compound arrived in clear glass, wrap it immediately in aluminum foil or transfer it to an

amber glass vial.

Solubilization & Stock Solutions
Q: What is the preferred solvent for stock solutions?
A:DMSO (Dimethyl Sulfoxide) is the gold standard.

Solubility: 8-Chloroisoquinolin-5-amine generally exhibits good solubility in DMSO

(typically >10 mM).[1]

Stability in Solution: DMSO is a polar aprotic solvent that stabilizes the amine better than

protic solvents like water or methanol, which can facilitate proton exchange and oxidation.

Q: Can I use Ethanol?
A: Yes, but with caveats. Ethanol is acceptable for immediate use, but it is hygroscopic

(absorbs water from air) and evaporates quickly, changing the concentration of your stock over

time. Use Ethanol only if DMSO is incompatible with your downstream assay.[1]

Q: How do I store the stock solution?
A: Never store stock solutions at +4°C or Room Temperature.
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Protocol: Aliquot the stock into single-use volumes (e.g., 50 µL) to avoid freeze-thaw cycles.

Storage: Store aliquots at -20°C or -80°C.

Shelf Life: In DMSO at -20°C, the compound is stable for approximately 1–3 months.[1]

Verify purity via LC-MS if stored longer.

Troubleshooting Guide
Q: The compound has turned from light yellow to dark
brown. Can I still use it?
A: This indicates oxidation.[1][2] Aromatic amines are notorious for "browning" upon air

exposure.[1]

Diagnostic: Run a quick LC-MS or TLC.[1]

Scenario A (Surface Oxidation): If the main peak is still >95% pure, the color is likely due

to trace impurities (often <1%) which have high extinction coefficients. You may proceed

with caution.

Scenario B (Bulk Degradation): If purity is <90%, discard the batch. Oxidation products

can act as pan-assay interference compounds (PAINS) in biological screens.[1]

Q: I see a precipitate when I dilute the DMSO stock into
my aqueous buffer. Why?
A: This is "Crash-out" (Solubility limit exceeded). The hydrophobic chloro-isoquinoline core has

low aqueous solubility.[1][3]

Solution 1: Lower the final concentration.

Solution 2: Vortex immediately upon addition.[1]

Solution 3 (Critical): Ensure your DMSO stock is at room temperature before pipetting.[1]

Cold DMSO is viscous and mixes poorly, causing local high-concentration pockets that

trigger precipitation.[1]
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Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision process for handling 8-Chloroisoquinolin-5-
amine upon receipt and during experimental preparation.
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Compound Receipt
(8-Chloroisoquinolin-5-amine)

Visual Inspection:
Is it Solid/Powder?

Resin/Tar detected:
Degradation Likely.

Do NOT Use.

No (Gummy)

Solid Confirmed

Yes

Intended Usage Timeframe?

Immediate Use (<2 Weeks)
Store at 2-8°C

Desiccated

Long Term (>2 Weeks)
Store at -20°C

Inert Gas Purge

Prepare Stock Solution

When ready

Select Solvent

DMSO (Recommended)
Stable ~3 Months at -20°C

Ethanol
Use Immediately
Evaporation Risk

Aliquot to Single-Use Vials
Avoid Freeze-Thaw

Click to download full resolution via product page
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Figure 1: Workflow for inspection, storage decision-making, and solubilization of 8-
Chloroisoquinolin-5-amine.

References
PubChem. (2024).[1] Compound Summary: 8-Chloroisoquinolin-5-amine (CAS 934554-

41-3).[1][4] National Library of Medicine. Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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